Cas no 2172128-02-6 (4-ethyloxolane-3-sulfonyl fluoride)

• Product Name: 4-ethyloxolane-3-sulfonyl fluoride
• CAS No: 2172128-02-6
• MF: C₆H₁₁FO₃S
• MW: 182.213144540787
• CID: 6178790
• PubChem ID: 165869064
• Update Time: 2025-10-31

4-ethyloxolane-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-ethyloxolane-3-sulfonyl fluoride
• 2172128-02-6
• EN300-1451407

• Inchi： 1S/C6H11FO3S/c1-2-5-3-10-4-6(5)11(7,8)9/h5-6H,2-4H2,1H3
• InChI Key： OVISCGVMSNFDGT-UHFFFAOYSA-N
• SMILES： S(C1COCC1CC)(=O)(=O)F

Computed Properties

• Exact Mass: 182.04129354g/mol
• Monoisotopic Mass: 182.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-ethyloxolane-3-sulfonyl fluoride

Introduction to 4-ethyloxolane-3-sulfonyl fluoride (CAS No. 2172128-02-6)

4-ethyloxolane-3-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2172128-02-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The unique structural features of 4-ethyloxolane-3-sulfonyl fluoride, particularly the presence of a sulfonyl fluoride group and an ethyl-substituted oxolane ring, make it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl fluoride moiety is known for its ability to participate in nucleophilic substitution reactions, making it a powerful tool for introducing fluorine atoms into complex molecular frameworks. This property is particularly relevant in medicinal chemistry, where fluorine atoms are often incorporated into drug candidates to enhance metabolic stability, binding affinity, and overall pharmacological activity. The ethyloxolane ring provides additional conformational flexibility, which can be exploited to fine-tune the three-dimensional structure of target molecules, thereby influencing their biological interactions.

In recent years, 4-ethyloxolane-3-sulfonyl fluoride has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. One notable area of interest is its application in the synthesis of protease inhibitors, which are critical for treating a wide range of diseases, including cancer and infectious disorders. The ability of this compound to serve as a precursor for constructing highly specific inhibitors has been demonstrated in multiple laboratory-scale experiments. For instance, researchers have utilized 4-ethyloxolane-3-sulfonyl fluoride to generate sulfonyl fluorides that exhibit potent inhibitory effects on target enzymes by forming stable covalent bonds with active site residues.

Another significant application of 4-ethyloxolane-3-sulfonyl fluoride lies in the field of peptidomimetics. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological functions but with improved pharmacokinetic properties. The compound’s reactivity allows for the introduction of fluorine-labeled side chains into peptidomimetic scaffolds, enhancing their binding affinity and resistance to enzymatic degradation. This approach has been particularly useful in the development of peptide-based drugs that require prolonged circulation times or enhanced target specificity.

The synthetic utility of 4-ethyloxolane-3-sulfonyl fluoride has also been highlighted in recent publications focusing on fragment-based drug discovery. Fragment-based approaches involve identifying small molecular fragments that bind to biological targets and then expanding these fragments into lead compounds through iterative chemical modifications. The compound’s ability to undergo selective functionalization at the sulfonyl fluoride position makes it an ideal candidate for generating diverse libraries of fragment-sized molecules. These libraries can then be screened against various biological targets to identify promising candidates for further optimization.

Advances in computational chemistry have further expanded the potential applications of 4-ethyloxolane-3-sulfonyl fluoride. Molecular modeling studies have demonstrated that the compound can be incorporated into drug-like scaffolds to improve solubility, permeability, and metabolic stability—key factors that influence drug efficacy and safety. By leveraging computational tools, researchers can predict the behavior of 4-ethyloxolane-3-sulfonyl fluoride within complex molecular systems and optimize its structural features for specific therapeutic applications.

The role of 4-ethyloxolane-3-sulfonyl fluoride in biocatalysis has also emerged as an exciting area of research. Biocatalytic methods offer a sustainable alternative to traditional synthetic approaches by utilizing enzymes to perform specific chemical transformations under mild conditions. The compound has been used as a substrate in enzymatic reactions, where it undergoes selective modifications that yield valuable intermediates for drug synthesis. This biocatalytic approach not only improves efficiency but also reduces environmental impact by minimizing waste generation.

In conclusion, 4-ethyloxolane-3-sulfonyl fluoride (CAS No. 2172128-02-6) represents a versatile and innovative tool in modern chemical and pharmaceutical research. Its unique structural features and reactivity make it indispensable for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to evolve, the applications of this compound are expected to expand further, driving advancements in drug discovery and development.